Cas no 61467-96-7 (Thiocyanatosulfite)

Thiocyanatosulfite structure
Product name:Thiocyanatosulfite
Thiocyanatosulfite Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanatosulfite
- oxidosulfinothioyl cyanate
- Sulfurocyanatidothioite
- 61467-96-7
- DTXSID90817189
-
- Inchi: InChI=1S/CHNO2S2/c2-1-4-6(3)5/h(H,3,5)/p-1
- InChI Key: WDIHYTNMOLCAON-UHFFFAOYSA-M
- SMILES: C(#N)OS(=S)[O-]
Computed Properties
- Exact Mass: 121.9371
- Monoisotopic Mass: 121.93704559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 56.08
Thiocyanatosulfite Related Literature
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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